Cas no 1806446-51-4 (1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806446-51-4
• MF: C₁₀H₇BrClF₃O₂
• MW: 331.513592004776
• CID: 4971547
• Update Time: 2025-05-26

1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrClF3O2/c1-5(16)9(11)6-2-3-8(7(12)4-6)17-10(13,14)15/h2-4,9H,1H3
• InChI Key： BDKDGBXSZTUIEW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806446-51-4)

1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one, with the CAS number 1806446-51-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorinated phenyl group, and a trifluoromethoxy substituent. These features contribute to its potential applications in the development of novel therapeutic agents.

The molecular formula of 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one is C₁₂H₉BrClF₃O₂, and its molecular weight is approximately 337.55 g/mol. The compound's structure consists of a propanone backbone with a bromine atom attached to the alpha carbon, a chlorinated phenyl group at the beta position, and a trifluoromethoxy group on the phenyl ring. This combination of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one has been studied for its potential as an intermediate in the synthesis of various pharmaceuticals. The bromine atom can serve as a leaving group in substitution reactions, making it useful in the preparation of more complex molecules. Additionally, the presence of the chlorinated phenyl and trifluoromethoxy groups can influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design.

The biological activity of 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one has been explored in several studies. Research has shown that compounds with similar structures exhibit potent anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The mechanism of action involves the modulation of key signaling pathways involved in cell growth and survival.

Beyond its potential therapeutic applications, 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one is also valuable as a research tool. Its unique chemical properties make it suitable for use in various biochemical assays and as a probe for studying protein-ligand interactions. In particular, the trifluoromethoxy group can enhance the binding affinity and selectivity of small molecules to specific protein targets.

The synthesis of 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one typically involves multi-step reactions starting from readily available starting materials. One common approach is to first prepare the corresponding ketone or aldehyde, followed by halogenation to introduce the bromine atom. The chlorinated phenyl and trifluoromethoxy groups can be introduced through subsequent substitution reactions or by using appropriately substituted starting materials.

In terms of safety and handling, it is important to note that while 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one are promising. Ongoing research aims to further elucidate its biological activities and explore its potential as a lead compound for drug development. Additionally, advancements in synthetic methods may lead to more efficient and cost-effective routes for producing this compound on a larger scale.

In conclusion, 1-Bromo-1-(3-chloro-4-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806446-51-4) is a versatile organic compound with significant potential in both research and pharmaceutical applications. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development.